3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline

Specification

• Molecular Formula: C11H11ClN2S
• Molecular Weight: 238.74 g/mol
• IUPAC Name: 3-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline
• Standard InChI: InChI=1S/C11H11ClN2S/c1-8-11(15-7-14-8)6-13-10-4-2-3-9(12)5-10/h2-5,7,13H,6H2,1H3
• Standard InChI Key: HBISOMZLTQKMOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CNC2=CC(=CC=C2)Cl

Introduction

Chemical Identity and Structural Characteristics

3-Chloro-N-((4-methylthiazol-5-yl)methyl)aniline belongs to the class of substituted anilines, characterized by a chloro substituent at the 3-position of the benzene ring and a 4-methylthiazole moiety linked via a methylene group. Its molecular architecture confers distinct electronic and steric properties, influencing reactivity and biological interactions.

Table 1: Key Chemical Properties

Property	Value/Descriptor
Molecular Formula	C₁₁H₁₁ClN₂S
Molecular Weight	238.74 g/mol
IUPAC Name	3-Chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline
SMILES	CC1=C(SC=N1)CNC2=CC(=CC=C2)Cl
InChIKey	HBISOMZLTQKMOQ-UHFFFAOYSA-N
PubChem CID	59740720

The compound’s structure integrates a thiazole ring—a five-membered heterocycle containing sulfur and nitrogen—which enhances its potential for hydrogen bonding and π-π stacking interactions.

Synthesis and Industrial Production

While detailed synthetic protocols remain proprietary, available data suggest a multi-step route involving:

• Thiazole Ring Formation: Cyclocondensation of 4-methylthiazole precursors with appropriate carbonyl reagents.

• Methylene Bridging: Alkylation of the thiazole nitrogen with a chloromethylating agent.

• Aniline Substitution: Coupling the thiazole-methyl intermediate with 3-chloroaniline under basic conditions (e.g., K₂CO₃ in DMF).

Industrial-scale production likely employs continuous flow reactors to optimize yield and purity, though specific catalysts and solvent systems are undisclosed.

Activity Type	Proposed Targets	Potential Mechanism
Antimicrobial	Bacterial cell wall enzymes	Inhibition of peptidoglycan crosslinking
Anticancer	Topoisomerase IIα	DNA intercalation and strand breakage
Anti-inflammatory	NF-κB pathway	Suppression of pro-inflammatory cytokines

Applications in Pharmaceutical Development

The compound’s dual functional groups make it a versatile building block for:

• Antimicrobial Agents: As a precursor to sulfonamide or quinolone derivatives.

• Kinase Inhibitors: Thiazole-containing compounds are prevalent in tyrosine kinase inhibitor design.

• Diagnostic Probes: Fluorescent tagging via the aniline group’s reactivity.

Mechanism of Action: Hypotheses and Challenges

The lack of empirical data necessitates caution, but plausible mechanisms include:

• Receptor Binding: The thiazole methyl group may occupy hydrophobic pockets in enzyme active sites.

• Electrophilic Reactivity: The chloro substituent could facilitate covalent binding to nucleophilic residues (e.g., cysteine thiols).

Future Research Directions

Synthesis Optimization

• Screen alternative catalysts (e.g., palladium nanoparticles) to improve coupling efficiency.

• Explore green solvents (e.g., cyclopentyl methyl ether) to enhance sustainability.

Biological Profiling

• Conduct high-throughput screening against NCI-60 cancer cell lines.

• Evaluate minimum inhibitory concentrations (MICs) against ESKAPE pathogens.

Computational Modeling

• Perform molecular dynamics simulations to predict binding modes with Staphylococcus aureus GyrB.